Cas no 52078-00-9 (Benzenesulfonamide,N-(2,4-dinitro-1-naphthalenyl)-4-nitro-)

• Product Name: Benzenesulfonamide,N-(2,4-dinitro-1-naphthalenyl)-4-nitro-
• CAS No: 52078-00-9
• MF: C₁₆H₁₀N₄O₈S
• MW: 418.337602138519
• CID: 378601
• PubChem ID: 326508
• Update Time: 2025-04-19

Benzenesulfonamide,N-(2,4-dinitro-1-naphthalenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2,4-dinitro-1-naphthalenyl)-4-nitro-
• N-(2,4-dinitronaphthalen-1-yl)-4-nitrobenzenesulfonamide
• AC1L6YIG
• NSC298139
• NSC-298139
• 52078-00-9
• DTXSID00315888

• Inchi： 1S/C16H10N4O8S/c21-18(22)10-5-7-11(8-6-10)29(27,28)17-16-13-4-2-1-3-12(13)14(19(23)24)9-15(16)20(25)26/h1-9,17H
• InChI Key： LDRXPMDFIZFIDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=C(C=C(C2C=CC=CC1=2)[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 418.022
• Monoisotopic Mass: 418.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.685
• Boiling Point: 650.7°C at 760 mmHg
• Flash Point: 347.3°C
• Refractive Index: 1.735
• PSA: 175.59
• LogP: 6.08860